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Compound of Interest

Compound Name: eIF4E-IN-3

Cat. No.: B12412899 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of potent small molecule inhibitors like eIF4E-IN-3 is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the well-being of laboratory personnel and the integrity of experimental outcomes.

Chemical Identifier:

Product Name: eIF4E-IN-3

CAS No.: 2573979-29-8[1]

Molecular Formula: C34H30ClF3N6O4S[1]

Molecular Weight: 711.15[1]

Hazard Identification and Safety Data Summary
eIF4E-IN-3 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] The toxicological properties of this compound have not been thoroughly investigated,

and therefore, it should be handled with care, assuming it may be harmful by inhalation or skin

absorption and may cause eye, skin, or respiratory system irritation.[2][3]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute toxicity, Oral

(Category 4)

GHS07: Exclamation

mark
Warning

H302: Harmful if

swallowed.[1]

Acute aquatic toxicity

(Category 1)
GHS09: Environment Warning

H400: Very toxic to

aquatic life.[1]

Chronic aquatic

toxicity (Category 1)
GHS09: Environment Warning

H410: Very toxic to

aquatic life with long

lasting effects.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling eIF4E-IN-3. The

following PPE is mandatory to minimize exposure and ensure safety.
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Protection Type Required Equipment
Specifications and Best
Practices

Hand Protection
Chemically resistant,

disposable gloves

Disposable nitrile gloves offer

broad short-term protection.[4]

Double-gloving is

recommended. Change gloves

every 30-60 minutes or

immediately if contaminated or

damaged.[5]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. Face shield.

Safety glasses must meet

ANSI Z.87.1 standards. A face

shield worn over safety

glasses is required when there

is a risk of splashes.[4]

Skin and Body Protection Laboratory coat

A Nomex® laboratory coat with

a buttoned front is

recommended to cover as

much skin as possible.[4]

Respiratory Protection NIOSH-approved respirator

Required if administrative and

engineering controls do not

maintain exposure below

permissible limits, or when

handling the powder outside of

a ventilated enclosure.[4]

Experimental Workflow and Handling Protocols
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Store the powder

at -20°C and solutions at -80°C.[1] Keep away from direct sunlight and sources of ignition.[1]

Engineering Controls: All weighing and solution preparation activities must be conducted in a

certified chemical fume hood or other appropriate ventilated enclosure.
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Personal Protective Equipment: Don the required PPE as outlined in the table above.

Weighing: Carefully weigh the desired amount of eIF4E-IN-3 powder. Avoid creating dust.

Dissolving: Add the solvent to the powder slowly to avoid splashing.

General Precautions: Avoid inhalation, contact with eyes and skin, and the formation of dust

and aerosols.[1] Do not eat, drink, or smoke when using this product.[1]

Spill Management: In case of a spill, collect the spillage and dispose of it as hazardous

waste.[1]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

with fingers. Promptly call a physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Inhalation

Immediately relocate to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.[1]

Waste Collection: All disposable materials that have come into contact with eIF4E-IN-3,

including gloves, pipette tips, and empty containers, must be collected in a designated,

labeled hazardous waste container.

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Avoid release to the environment.[1]
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Signaling Pathway and Experimental Workflow
Diagrams
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Simplified eIF4E Signaling Pathway in Cap-Dependent Translation
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Safe Handling and Disposal Workflow for eIF4E-IN-3

Preparation

Experimentation

Disposal Emergency
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(-20°C Powder, -80°C Solution)

Don Full PPE

Weigh & Dissolve in Fume Hood

Handle with Care
(Avoid Dust/Aerosols)

Collect Contaminated Waste Manage Spills Administer First Aid

Dispose as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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